2-amino-1-methyl-1H-imidazole-5-carboxylic acid

• IUPAC Name: 2-amino-3-methylimidazole-4-carboxylic acid
• InChI: InChI=1S/C5H7N3O2/c1-8-3(4(9)10)2-7-5(8)6/h2H,1H3,(H2,6,7)(H,9,10)
• InChI Key: IHPJVZYHORSGOO-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN=C1N)C(=O)O
• Molecular Formula: C5H7N3O2
• Molecular Weight: 141.13 g/mol

Description

2-amino-1-methyl-1H-imidazole-5-carboxylic acid is a useful research compound. Its molecular formula is C5H7N3O2 and its molecular weight is 141.13 g/mol. The purity is usually 95%.
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Scientific Research Applications

1. Imidazole Derivatives in Biological Activities

Imidazole-5-carboxylic acids, including variants like 2-amino-1-methyl-1H-imidazole-5-carboxylic acid, show promise in various biological activities. Yanagisawa et al. (1996) found that certain imidazole derivatives bind effectively to angiotensin II receptors, influencing blood pressure regulation. This could have implications for cardiovascular research and therapeutics (Yanagisawa et al., 1996).

2. Chemical Synthesis and Transformations

Jasiński et al. (2008) explored the synthesis of new optically active 1H-imidazole 3-oxides derived from amino acid esters. They demonstrated transformations into other derivatives, highlighting the versatility of imidazole compounds in chemical synthesis (Jasiński et al., 2008).

3. Crystal Structure Analysis

The study of crystal structures of imidazole derivatives like 1-methyl-4-nitro-1H-imidazole-2-carboxylic acid by Wu et al. (2005) provides insights into the molecular configurations and potential applications in material science and pharmaceuticals (Wu et al., 2005).

4. Nonenzymatic Browning Reactions

Veĺišek et al. (1989) identified imidazole derivatives in nonenzymatic browning reactions. These findings have significant implications for understanding chemical processes in food science and nutrition (Veĺišek et al., 1989).

5. Antioxidant and Antimicrobial Properties

Bassyouni et al. (2012) synthesized and evaluated certain imidazole derivatives for their antioxidant and antimicrobial activities. This suggests potential applications in developing new antimicrobial agents and antioxidants (Bassyouni et al., 2012).

6. Synthesis of Functionalized Imidazoles

Collman et al. (2000) presented methods for the synthesis of functionalized imidazole derivatives, which can lead to a variety of applications in medicinal chemistry and organic synthesis (Collman et al., 2000).

7. Noncovalent Bonding and Molecular Salts Formation

Jin et al. (2015) researched the formation of molecular salts through noncovalent bonding involving imidazole compounds. This study has relevance in crystal engineering and supramolecular chemistry (Jin et al., 2015).

8. β-Glucuronidase Inhibition for Drug Synthesis

Salar et al. (2017) investigated the β-glucuronidase inhibitory activity of imidazole derivatives, revealing potential applications in drug synthesis and pharmacology (Salar et al., 2017).